3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide 3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide
Brand Name: Vulcanchem
CAS No.:
VCID: VC17562130
InChI: InChI=1S/C33H31O4P/c1-19-12-20(2)15-23(14-19)25-8-9-30-32-27(25)10-11-33(32)18-28(24-16-21(3)13-22(4)17-24)26-6-5-7-29(31(26)33)36-38(34,35)37-30/h5-9,12-17,28H,10-11,18H2,1-4H3,(H,34,35)
SMILES:
Molecular Formula: C33H31O4P
Molecular Weight: 522.6 g/mol

3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide

CAS No.:

Cat. No.: VC17562130

Molecular Formula: C33H31O4P

Molecular Weight: 522.6 g/mol

* For research use only. Not for human or veterinary use.

3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide -

Specification

Molecular Formula C33H31O4P
Molecular Weight 522.6 g/mol
IUPAC Name 3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide
Standard InChI InChI=1S/C33H31O4P/c1-19-12-20(2)15-23(14-19)25-8-9-30-32-27(25)10-11-33(32)18-28(24-16-21(3)13-22(4)17-24)26-6-5-7-29(31(26)33)36-38(34,35)37-30/h5-9,12-17,28H,10-11,18H2,1-4H3,(H,34,35)
Standard InChI Key ZKNMSMHQEMRZSR-UHFFFAOYSA-N
Canonical SMILES CC1=CC(=CC(=C1)C2CC34CCC5=C(C=CC(=C53)OP(=O)(OC6=CC=CC2=C46)O)C7=CC(=CC(=C7)C)C)C

Introduction

[3,7-Bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno7,1-de:1',7'-fg] dioxaphosphocine 12-oxide is a complex organic compound belonging to the class of dioxaphosphocines. It features a unique arrangement of multiple aromatic rings and a phosphorus-containing heterocycle, which contributes to its diverse chemical properties and applications. This compound is particularly noted for its hydroxy and dioxaphosphine functionalities, enhancing its reactivity and stability.

Synthesis Methods

The synthesis of 3,7-bis(3,5-dimethylphenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg] dioxaphosphocine 12-oxide typically involves multi-step organic reactions. The primary method includes the formation of the dioxaphosphocine ring through cyclization reactions involving phosphorus precursors and aromatic compounds. These reactions often require specific conditions such as temperature control and the presence of catalysts to enhance reaction rates and yields.

Synthesis Steps

  • Formation of Phosphorus Precursors: Preparation of phosphorus-containing compounds that will form the dioxaphosphocine ring.

  • Cyclization Reaction: Combination of phosphorus precursors with aromatic compounds under controlled conditions to form the dioxaphosphocine backbone.

  • Introduction of Hydroxy and Oxide Groups: Chemical modification to introduce the hydroxyl group at position 12 and the oxide group.

Applications and Research Findings

This compound has garnered interest in various scientific fields due to its potential applications in catalysis and materials science. Its unique chemical structure and reactivity make it suitable for further research into developing new materials or catalysts. Experimental studies have shown that the compound exhibits significant reactivity under acidic conditions, making it suitable for various synthetic applications.

Potential Applications Table

Application AreaDescription
CatalysisPotential use as a catalyst due to its reactivity
Materials ScienceContribution to the development of new materials with unique properties
Synthetic ChemistryUtility in synthesizing complex organic compounds

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